Cas no 64245-04-1 (1-Naphthalenol, 2-bromo-1,2,3,4-tetrahydro-)

1-Naphthalenol, 2-bromo-1,2,3,4-tetrahydro- structure
64245-04-1 structure
Product Name:1-Naphthalenol, 2-bromo-1,2,3,4-tetrahydro-
CAS No:64245-04-1
MF:C10H11BrO
MW:227.097742319107
CID:1674196
PubChem ID:4523797
Update Time:2025-04-21

1-Naphthalenol, 2-bromo-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, 2-bromo-1,2,3,4-tetrahydro-
    • 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL
    • AKOS024325194
    • SCHEMBL4139879
    • DB-313584
    • 64245-04-1
    • 2-BROMO-1,2,3,4-TETRAHYDRO-1-NAPHTHOL
    • MB00774
    • EN300-718037
    • Inchi: 1S/C10H11BrO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-4,9-10,12H,5-6H2
    • InChI Key: OTLLBSSGPSQQJY-UHFFFAOYSA-N
    • SMILES: BrC1CCC2C=CC=CC=2C1O

Computed Properties

  • Exact Mass: 225.99933
  • Monoisotopic Mass: 225.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

1-Naphthalenol, 2-bromo-1,2,3,4-tetrahydro- Pricemore >>

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